Cas no 1630868-36-8 (3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline)
3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline is a fluorinated aromatic amine characterized by the presence of both trifluoromethyl and trifluoromethylthio substituents on the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nature of the substituents enhances reactivity in electrophilic aromatic substitution and metal-catalyzed coupling reactions. Its stability under various reaction conditions and compatibility with diverse functional groups make it suitable for constructing complex molecular frameworks. The compound’s fluorine-rich moieties also contribute to improved metabolic stability and lipophilicity in derived bioactive molecules. Careful handling is advised due to potential amine reactivity and sensitivity to oxidation.
1630868-36-8 structure
Product Name:3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline
CAS No:1630868-36-8
MF:C8H5F6NS
MW:261.187421560287
CID:4702657
Update Time:2025-05-27
3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline
- 3-(Trifluoromethyl)-4-((trifluoromethyl)thio)aniline
-
- Inchi: 1S/C8H5F6NS/c9-7(10,11)5-3-4(15)1-2-6(5)16-8(12,13)14/h1-3H,15H2
- InChI Key: KCWKHKUZKSLAGY-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=CC(=CC=1C(F)(F)F)N
Computed Properties
- Exact Mass: 261.00468931 g/mol
- Monoisotopic Mass: 261.00468931 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.3
- Molecular Weight: 261.19
3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AV17247-1g |
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide |
1630868-36-8 | 85% | 1g |
$313.00 | 2024-04-20 | |
| A2B Chem LLC | AV17247-5g |
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide |
1630868-36-8 | 85% | 5g |
$903.00 | 2024-04-20 | |
| A2B Chem LLC | AV17247-10g |
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide |
1630868-36-8 | 85% | 10g |
$1380.00 | 2024-04-20 | |
| abcr | AB589442-1g |
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide; . |
1630868-36-8 | 1g |
€324.00 | 2025-04-20 | ||
| abcr | AB589442-5g |
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide; . |
1630868-36-8 | 5g |
€1171.10 | 2025-04-20 | ||
| abcr | AB589442-10g |
N-Bromo-N-tert-butyl-3,5-bis(trifluoromethyl)benzamide; . |
1630868-36-8 | 10g |
€1856.40 | 2025-04-20 |
3-(Trifluoromethyl)-4-(trifluoromethylthio)aniline Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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